![molecular formula C20H20N2O3S B2390509 N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide CAS No. 312608-53-0](/img/structure/B2390509.png)
N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide, commonly known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of benzamide derivatives and has been shown to possess a wide range of biological activities.
Mechanism of Action
DMXB-A exerts its pharmacological effects by modulating the activity of nicotinic acetylcholine receptors (nAChRs), which are widely distributed in the central nervous system. This compound has been shown to act as a partial agonist of α7 nAChRs, which are involved in various physiological processes, including learning and memory, inflammation, and pain perception.
Biochemical and Physiological Effects:
DMXB-A has been shown to possess a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of pro-inflammatory cytokine production, and the reduction of oxidative stress. This compound has also been shown to enhance cognitive function, reduce pain perception, and improve motor coordination.
Advantages and Limitations for Lab Experiments
DMXB-A has several advantages for lab experiments, including its high potency, selectivity, and favorable pharmacokinetic properties. However, this compound also has some limitations, including its relatively low solubility and stability, which may affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for the study of DMXB-A, including the development of more potent and selective analogs, the investigation of its therapeutic potential in other diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of DMXB-A in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce potential side effects.
Synthesis Methods
DMXB-A can be synthesized by a multi-step process that involves the condensation of 2,5-dimethylthiophene-3-carboxylic acid with 4-amino-2-methoxybenzoic acid, followed by the reaction with thionyl chloride and 2-amino-5-methylthiazole. The final product is obtained by the reaction of the intermediate with 3,4-dimethoxybenzoyl chloride.
Scientific Research Applications
DMXB-A has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and pain management. This compound has been shown to possess neuroprotective, anti-inflammatory, and analgesic properties.
properties
IUPAC Name |
N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-12-5-6-13(2)15(9-12)16-11-26-20(21-16)22-19(23)14-7-8-17(24-3)18(10-14)25-4/h5-11H,1-4H3,(H,21,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMVYWXIMOSVMRF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.